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Compound of Interest

6-Methoxydihydro-2h-pyran-3(4h)-
Compound Name:
one

Cat. No.: B1204938

In-Depth Technical Guide: 6-Methoxydihydro-2H-
pyran-3(4H)-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and
biological properties of 6-methoxydihydro-2H-pyran-3(4H)-one (CAS No. 65712-87-0), a
heterocyclic compound of interest in medicinal chemistry and drug discovery.

Core Physical and Chemical Properties

While extensive experimental data for 6-methoxydihydro-2H-pyran-3(4H)-one is limited in
publicly available literature, the following table summarizes its fundamental properties,
including predicted values where experimental data is unavailable.
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Property Value Source
Molecular Formula CeH1003 PubChem
Molecular Weight 130.14 g/mol PubChem
CAS Number 65712-87-0 PubChem
Appearance Colo'rless. to YeIIo.W Liquid or

Semi-Solid (Predicted)
Boiling Point Not available
Melting Point Not available
Density Not available
Solubility Not available

Synthesis and Experimental Protocols

A practical, multi-gram scale synthesis for the parent compound, dihydro-2H-pyran-3(4H)-one,
has been reported commencing from the readily available a-ketoglutaric acid. This procedure
involves a four-step reaction sequence. The synthesis of 6-alkoxy derivatives, such as 6-
methoxydihydro-2H-pyran-3(4H)-one, can be achieved through modifications of this route,
typically involving the introduction of the methoxy group at the C6 position.

A general synthetic approach for related 6-alkoxydihydropyran-3-ones is outlined below. Please
note that specific reaction conditions for the title compound may require optimization.

General Synthesis Workflow for 6-Alkoxydihydropyran-3-ones

Reagents: Reagents:
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Caption: General synthetic workflow for 6-alkoxydihydropyran-3-ones.
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Detailed Experimental Protocol (Hypothetical, based on related syntheses):

e Hydroxylation of a Dihydropyran Precursor: A suitable dihydropyran starting material would
be subjected to an electrophilic addition of a hydroxyl group at the 6-position. This could
potentially be achieved using reagents like N-bromosuccinimide in the presence of water,
followed by debromination.

o Methylation: The resulting 6-hydroxydihydropyran-3-one would then be methylated. A
common method involves deprotonation of the hydroxyl group with a strong base, such as
sodium hydride, followed by reaction with an electrophilic methyl source, like methyl iodide.

 Purification: The crude product would be purified using standard laboratory techniques, such
as column chromatography on silica gel, to isolate the desired 6-methoxydihydro-2H-
pyran-3(4H)-one.

Analytical Characterization:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be crucial for
structural confirmation. Predicted NMR shifts can be calculated using specialized software to
aid in spectral assignment.

e Mass Spectrometry (MS): Mass spectral analysis would confirm the molecular weight and
provide information about the fragmentation pattern of the molecule.

Biological Activity and Signaling Pathways

The biological activities of 6-methoxydihydro-2H-pyran-3(4H)-one have not been extensively
reported. However, the pyranone scaffold is a common motif in a variety of biologically active
natural products and synthetic compounds. Derivatives of pyranones have shown a wide range
of pharmacological activities, including antibacterial, antifungal, and antitumor effects.

Potential Areas of Biological Investigation:

Given the structural features of 6-methoxydihydro-2H-pyran-3(4H)-one, several biological
assays could be relevant for screening its activity.
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Cytotoxicity Assays
(e.g., against cancer cell lines)
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Caption: Potential biological screening assays for 6-methoxydihydro-2H-pyran-3(4H)-one.

Safety and Handling

A specific Safety Data Sheet (SDS) for 6-methoxydihydro-2H-pyran-3(4H)-one is not readily
available. However, based on the safety information for structurally related dihydropyran
derivatives, the following precautions should be taken when handling this compound:

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including gloves
and safety glasses.

Ventilation: Handle in a well-ventilated area or in a chemical fume hood.

Incompatible Materials: Avoid contact with strong oxidizing agents.

Storage: Store in a cool, dry place away from heat and ignition sources.

It is crucial to perform a thorough risk assessment before handling this compound and to
consult available safety data for analogous structures.
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Disclaimer: This document is intended for informational purposes only and does not constitute
professional scientific or medical advice. Researchers should conduct their own thorough
investigations and adhere to all applicable safety guidelines.

« To cite this document: BenchChem. [Physical and chemical properties of 6-methoxydihydro-
2h-pyran-3(4h)-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204938#physical-and-chemical-properties-of-6-
methoxydihydro-2h-pyran-3-4h-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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